Cas no 433337-14-5 (1-Phenylpropyl-3-methylimidazolium hexafluorophosphate)

• Product name: 1-Phenylpropyl-3-methylimidazolium hexafluorophosphate
• CAS No: 433337-14-5
• MF: C₁₃H₁₇F₆N₂P
• MW: 346.251664876938
• CID: 928906
• PubChem ID: 90472640

1-Phenylpropyl-3-methylimidazolium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• 1-Phenylpropyl-3-methylimidazolium hexafluorophosphate
• 1-methyl-3-(1-phenylpropyl)imidazol-1-ium,hexafluorophosphate
• 433337-14-5

• Inchi： InChI=1S/C13H16N2.F6P/c1-3-12(11-7-5-4-6-8-11)13-14-9-10-15(13)2;1-7(2,3,4,5)6/h4-10,12H,3H2,1-2H3;/q;-1/p+1
• InChI Key： ZYGJACCHHGSKKU-UHFFFAOYSA-O
• SMILES： CCC(C1=CC=CC=C1)C2=[N+](C=CN2)C.F[P-](F)(F)(F)(F)F

Computed Properties

• Exact Mass: 346.10335452g/mol
• Monoisotopic Mass: 346.10335452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19.7Ų